Synthesis of N-tosylaziridines from substituted alkenes via zirconooxaziridine catalysis†

Chemical Communications Pub Date: 2022-03-21 DOI: 10.1039/D2CC00686C

Abstract

Herein we report the zirconooxaziridine promoted aziridination of alkenes using chloramine T as the quantitative source of N. The reaction works with high yields, diastereoselectivities and stereospecificity for a wide variety of substituted alkenes. A potential mechanism involving the formation of a zirconooxaziridine complex as the active catalyst has been proposed and initial mechanistic data would indicate that a highly associative mechanism is the predominant pathway for this transformation.

Graphical abstract: Synthesis of N-tosylaziridines from substituted alkenes via zirconooxaziridine catalysis
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